Cas no 195602-17-6 (2,2',3,3'-Tetrahydro-5,5'-Bithieno3,4-B1,4Dioxine)

• Product Name: 2,2',3,3'-Tetrahydro-5,5'-Bithieno3,4-B1,4Dioxine
• CAS No: 195602-17-6
• MF: C₁₂H₁₀O₄S₂
• MW: 282.335401058197
• MDL: MFCD01325574
• CID: 116806
• PubChem ID: 3761770
• Update Time: 2024-10-31

2,2',3,3'-Tetrahydro-5,5'-Bithieno3,4-B1,4Dioxine Chemical and Physical Properties

Names and Identifiers

• 2,2',3,3'-Tetrahydro-5,5'-bithieno[3,4-b][1,4]dioxine
• 2,2',3,3'-Tetrahydro-5,5'-bithieno-[3,4-b][1,4]dioxine
• 2,3-DIHYDRO-5-(2,3-DIHYDROTHIENO[3,4-B][1,4]DIOXIN-5-YL)THIENO[3,4-B][1,4]DIOXINE
• 2,3-dihydro-5-(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)thieno[3,4-b][1,4]dioxine (BISEDOT)
• 5-(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)-2,3-dihydrothieno[3,4-b][1,4]dioxine
• 5,5'-Bithieno[3,4-b]-1,4-dioxin,2,2',3,3'-tetrahydro-
• 2,2',3,3'-tetrahydro-5,5'-Bithieno[3,4-b]-1,4-dioxin
• 2,2'-bi(3,4-ethylenedioxy)thiophene
• 2,2'-bis-(3,4-ethylenedioxy)thiophene
• 3,4:3',4'-bis(ethylenedioxy)-2,2'-bithiophene
• 2,3-Dihydro-5-(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)thieno[3,4-b]dioxine
• 5,5'-Bithieno[3,4-b]-1,4-dioxin, 2,2',3,3'-tetrahydro-
• 2,3,2',3'-Tetrahydro-[5,5']bi[thieno[3,4-b][1,4]dioxinyl]
• 2,2' ,3,3' -tetrahydro-5,5' -bithieno[3,4-b][1,4]dioxine
• 5-(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)-2,3-dihydrothieno[3,4-b][1,4]d
• C73713
• DTXSID70396063
• VHA60217
• AKOS016014354
• 5-(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)-2,3-dihydrothieno[3,4-b][1,4]dioxine;2,2',3,3'-Tetrahydro-5,5'-bithieno[3,4-b][1,4]dioxine
• DS-6192
• A4290
• AB92616
• bis-EDOT
• MFCD01325574
• SCHEMBL880222
• J-506703
• 195602-17-6
• FT-0748459
• 2,3-dihydro-5-(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)thieno[3,4-b][1,4]d ioxine
• CS-0155200
• 5-{2H,3H-thieno[3,4-b][1,4]dioxin-5-yl}-2H,3H-thieno[3,4-b][1,4]dioxine
• DB-065888
• 2,2',3,3'-Tetrahydro-5,5'-Bithieno3,4-B1,4Dioxine

• MDL： MFCD01325574
• Inchi： 1S/C12H10O4S2/c1-3-15-9-7(13-1)5-17-11(9)12-10-8(6-18-12)14-2-4-16-10/h5-6H,1-4H2
• InChI Key： XECCJSBEUDPALF-UHFFFAOYSA-N
• SMILES： S1C=C2C(=C1C1=C3C(=CS1)OCCO3)OCCO2

Computed Properties

• Exact Mass: 282.00200
• Monoisotopic Mass: 282.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4
• XLogP3: 2.4

Experimental Properties

• Density: 1.474
• Boiling Point: 440°C at 760 mmHg
• Flash Point: 219.9°C
• Refractive Index: 1.641
• PSA: 93.40000
• LogP: 3.01900

2,2',3,3'-Tetrahydro-5,5'-Bithieno3,4-B1,4Dioxine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C